Cas no 6306-11-2 (1-(4-aminophenyl)-1,2-dihydropyridazine-3,6-dione)

• Product Name: 1-(4-aminophenyl)-1,2-dihydropyridazine-3,6-dione
• CAS No: 6306-11-2
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• CID: 958631
• PubChem ID: 229307
• Update Time: 2025-04-19

1-(4-aminophenyl)-1,2-dihydropyridazine-3,6-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-aminophenyl)-1,2-dihydropyridazine-3,6-dione
• NSC-22861
• NSC22861
• DTXSID30281744
• 6306-11-2
• 2-(4-aminophenyl)-1H-pyridazine-3,6-dione

• Inchi： 1S/C10H9N3O2/c11-7-1-3-8(4-2-7)13-10(15)6-5-9(14)12-13/h1-6H,11H2,(H,12,14)
• InChI Key： VQKBWEWLIGOKGR-UHFFFAOYSA-N
• SMILES： O=C1C=CC(NN1C1C=CC(=CC=1)N)=O

Computed Properties

• Exact Mass: 203.06957
• Monoisotopic Mass: 203.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• PSA: 75.43